Cas no 1805174-59-7 (Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805174-59-7
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4873727
• Update Time: 2025-05-21

Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)8-5(3-11)7(12)6(4-15-8)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： RUEJIHDKHSKNAB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CN=C1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate

Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805174-59-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805174-59-7, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromomethyl and difluoromethyl substituents, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl group attached at the 3-position of the pyridine ring provides a reactive handle for further functionalization through nucleophilic substitution reactions. This reactivity is particularly useful in constructing more complex molecular architectures, such as those involving alkylation or cross-coupling reactions. In contrast, the difluoromethyl group at the 5-position introduces a lipophilic and metabolic stability-enhancing moiety, which is a common feature in many modern drugs. The combination of these two groups within a single pyridine core makes Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate a versatile scaffold for drug discovery efforts.

In recent years, there has been growing interest in leveraging fluorinated compounds for their enhanced pharmacokinetic properties. The difluoromethyl group, in particular, has been extensively studied for its ability to improve metabolic stability and binding affinity. This has led to its incorporation into numerous drug candidates that have successfully progressed into clinical trials. Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate exemplifies the importance of fluorinated heterocycles in modern medicinal chemistry.

The synthesis of Ethyl 3-(bromomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-carboxylate typically involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the bromination of a halogenated pyridine precursor followed by protection and further functionalization at different positions. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce the difluoromethyl group efficiently. These synthetic strategies underscore the compound's role as a key intermediate in complex molecule construction.

The applications of Ethyl 3-(bromomethyl)-4-chloro-5-(< strong >difluoromethyl strong >)pyridine-2-carboxylate extend beyond traditional pharmaceutical applications. Researchers have explored its potential in materials science and agrochemicals, where its unique structural features offer advantages in terms of reactivity and stability. For instance, the < strong >bromomethyl strong > group can be used to attach various functional moieties, while the < strong >difluoromethyl strong > group can enhance the compound's resistance to degradation under various conditions.

In academic research, Ethyl 3-(< strong >bromomethyl strong >)-4-chloro-5-(< strong >difluoromethyl strong >)pyridine-2-carboxylate has been utilized as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure and reactivity make it an ideal candidate for investigating transition metal-catalyzed reactions and other advanced organic transformations. Such studies contribute to the broader understanding of molecular construction principles and can lead to innovative approaches for drug development.

The pharmaceutical industry has also recognized the value of Ethyl 3-(< strong >bromomethyl strong >)-4-chloro-5-(< strong >difluoromethyl strong >)pyridine-2-carboxylate as a starting material for high-throughput screening (HTS) campaigns. Its structural complexity and functional diversity make it a promising candidate for identifying novel bioactive molecules with therapeutic potential. Several companies have incorporated this compound into their libraries for exploring new drug targets across various disease areas.

The future prospects of Ethyl 3-(< strong >bromomethyl strong >)-4-chloro-5-(< strong >difluoromethyl strong >)pyridine-2-carboxylate are promising, with ongoing research efforts aimed at expanding its synthetic applications and exploring new therapeutic opportunities. Advances in computational chemistry and machine learning are expected to further enhance the efficiency of drug discovery programs that utilize this compound as an intermediate. As our understanding of molecular interactions continues to evolve, Ethyl 3-(< strong >bromomethyl strong >)-4-chloro-5-(< strong >difluoromethyl strong >)pyridine-2-carboxylate is poised to remain a cornerstone in modern pharmaceutical synthesis.